N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)cyclopropanecarboxamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C20H28N2O3/c1-13(2)9-10-22-16-11-15(21-18(23)14-5-6-14)7-8-17(16)25-12-20(3,4)19(22)24/h7-8,11,13-14H,5-6,9-10,12H2,1-4H3,(H,21,23)
• InChI Key: YRKBLIBVCPCFDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=CC(=C2)NC(=O)C3CC3)OCC(C1=O)(C)C
• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4 g/mol

Description

N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C20H28N2O3 and its molecular weight is 344.455. The purity is usually 95%.
BenchChem offers high-quality N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)cyclopropanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)cyclopropanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Design and Synthesis of Antibacterial Agents : Novel analogs displaying significant antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, were synthesized and evaluated. These compounds exhibited antibacterial activity at non-cytotoxic concentrations, highlighting their potential for therapeutic use (Palkar et al., 2017).

• Antimicrobial and Anti-inflammatory Agents : A series of novel compounds, including pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives, were synthesized. These compounds were evaluated for their antimicrobial and anti-inflammatory activities, showcasing the broad applicability of such chemical frameworks in drug development (Kendre et al., 2015).

Chemical Transformations and Synthesis Methodologies

• Cyclopropane Ring-Opening Cyclization : An efficient approach for synthesizing substituted benzannulated seven-membered O-heterocycles from cyclopropane derivatives was described. This method features high atom economy and broad substrate scope, with some products exhibiting selective antifungal activity (Cao et al., 2019).

• Catalyzed Cycloaddition Reactions : Gold-catalyzed [5 + 1] or [5 + 2] cycloaddition reactions with ynamides and benzo[d]isoxazoles were explored, providing a chemoselective access to polysubstituted 2H-benzo[e][1,3]oxazines or benzo[f][1,4]oxazepines. This highlights the versatility of gold catalysis in facilitating novel chemical transformations (Xu et al., 2018).